Cas no 2227822-85-5 (2-(2S)-oxiran-2-ylbenzonitrile)

• Product Name: 2-(2S)-oxiran-2-ylbenzonitrile
• CAS No: 2227822-85-5
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 6433851
• PubChem ID: 165675093
• Update Time: 2025-05-19

2-(2S)-oxiran-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-oxiran-2-ylbenzonitrile
• 2227822-85-5
• 2-[(2S)-oxiran-2-yl]benzonitrile
• EN300-1819866

• Inchi： 1S/C9H7NO/c10-5-7-3-1-2-4-8(7)9-6-11-9/h1-4,9H,6H2/t9-/m1/s1
• InChI Key： FWRTZMGXOZYKDQ-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 145.052763847g/mol
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2S)-oxiran-2-ylbenzonitrile

Introduction to 2-(2S)-oxiran-2-ylbenzonitrile (CAS No. 2227822-85-5)

2-(2S)-oxiran-2-ylbenzonitrile, identified by the chemical compound code CAS No. 2227822-85-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxirane-containing benzonitrile derivatives, which are known for their versatile applications in synthetic chemistry and drug development. The unique structural features of this molecule, particularly the presence of a chiral oxirane ring and a benzonitrile moiety, make it a valuable scaffold for designing novel bioactive agents.

The significance of CAS No. 2227822-85-5 lies in its potential as a building block for the synthesis of pharmacologically active compounds. The oxirane group, also known as an epoxide, introduces a reactive site that can undergo various chemical transformations, including ring-opening reactions with nucleophiles. This property is particularly useful in medicinal chemistry for the construction of complex molecular architectures. Meanwhile, the benzonitrile moiety contributes to the electron-deficient character of the molecule, which can influence its interactions with biological targets.

In recent years, there has been a growing interest in developing chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of 2-(2S)-oxiran-2-ylbenzonitrile makes it an attractive candidate for such applications. The (S)-configuration at the oxirane carbon provides a defined three-dimensional structure that can be exploited to induce enantioselectivity in chemical reactions. This has opened up new avenues for the synthesis of enantiomerically pure compounds, which are often required for therapeutic applications due to their improved pharmacological profiles.

One of the most compelling aspects of CAS No. 2227822-85-5 is its potential utility in the development of small-molecule inhibitors targeting various biological pathways. The combination of the oxirane and benzonitrile functionalities offers multiple points of interaction with biological molecules, such as enzymes and receptors. This versatility has led to its exploration in several research areas, including oncology, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the role of oxiran-2-ylbenzonitrile derivatives in modulating enzyme activity. For instance, researchers have demonstrated that certain analogs of this compound can inhibit kinases by binding to their active sites and disrupting their catalytic activity. The benzonitrile group serves as a key pharmacophore, contributing to hydrogen bonding and hydrophobic interactions with the target protein. Additionally, the oxirane ring can engage in covalent or non-covalent interactions, further enhancing binding affinity.

The pharmaceutical industry has shown particular interest in CAS No. 2227822-85-5 due to its potential as a lead compound for drug discovery programs. Its structural features allow for easy modifications through functional group interconversions, enabling chemists to fine-tune its properties for specific therapeutic needs. This adaptability has made it a valuable tool in high-throughput screening campaigns and structure-based drug design initiatives.

In conclusion, 2-(2S)-oxiran-2-ylbenzonitrile (CAS No. 2227822-85-5) represents a promising compound in the realm of medicinal chemistry. Its unique structural attributes and functional versatility position it as a key intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in pharmaceutical innovation is likely to grow further.